Cas no 66619-07-6 (2-(2-chlorophenyl)ethyl acetate)
66619-07-6 structure
Product Name:2-(2-chlorophenyl)ethyl acetate
CAS No:66619-07-6
MF:C10H11ClO2
MW:198.646142244339
CID:964282
PubChem ID:346173
Update Time:2025-04-19
2-(2-chlorophenyl)ethyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorophenyl)ethyl acetate
- SCHEMBL10499879
- BHGXKVWFDGTTNP-UHFFFAOYSA-N
- 66619-07-6
- DTXSID50323554
- NSC-404289
- 2-Chlorophenethyl alcohol, acetate
- NSC404289
-
- Inchi: 1S/C10H11ClO2/c1-8(12)13-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
- InChI Key: BHGXKVWFDGTTNP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CCOC(C)=O
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-(2-chlorophenyl)ethyl acetate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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